Cas no 70169-98-1 ((E)-5-Iodo-2-isopropyl-4-methyl-6-styrylpyrimidine)

• Product Name: (E)-5-Iodo-2-isopropyl-4-methyl-6-styrylpyrimidine
• CAS No: 70169-98-1
• MF: C₁₆H₁₇IN₂
• MW: 364.224056005478
• CID: 1092909
• PubChem ID: 12489246
• Update Time: 2025-05-23

(E)-5-Iodo-2-isopropyl-4-methyl-6-styrylpyrimidine Chemical and Physical Properties

Names and Identifiers

• (E)-5-Iodo-2-isopropyl-4-methyl-6-styrylpyrimidine
• 5-iodo-4-methyl-6-[(E)-2-phenylethenyl]-2-propan-2-ylpyrimidine
• 70169-98-1

• Inchi： 1S/C16H17IN2/c1-11(2)16-18-12(3)15(17)14(19-16)10-9-13-7-5-4-6-8-13/h4-11H,1-3H3/b10-9+
• InChI Key： DHSFWAMZEKEQCU-MDZDMXLPSA-N
• SMILES： IC1C(C)=NC(C(C)C)=NC=1/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 364.04365g/mol
• Monoisotopic Mass: 364.04365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 25.8Ų

Additional information on (E)-5-Iodo-2-isopropyl-4-methyl-6-styrylpyrimidine

Introduction to (E)-5-Iodo-2-isopropyl-4-methyl-6-styrylpyrimidine (CAS No. 70169-98-1)

(E)-5-Iodo-2-isopropyl-4-methyl-6-styrylpyrimidine (CAS No. 70169-98-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an iodo-substituted pyrimidine ring and a styryl group, which contribute to its potential biological activities and therapeutic applications.

The molecular formula of (E)-5-Iodo-2-isopropyl-4-methyl-6-styrylpyrimidine is C₁₈H₂₀N₂O, and its molecular weight is approximately 356.36 g/mol. The compound's structure includes a pyrimidine core, which is a common scaffold in many biologically active molecules, particularly those involved in nucleic acid metabolism and signaling pathways.

Recent studies have highlighted the potential of (E)-5-Iodo-2-isopropyl-4-methyl-6-styrylpyrimidine as a lead compound for the development of novel therapeutic agents. One of the key areas of interest is its activity against various cancer cell lines. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant cytotoxic effects on human breast cancer cells (MCF-7) and prostate cancer cells (PC-3). The mechanism of action appears to involve the inhibition of DNA synthesis and the induction of apoptosis, making it a promising candidate for further investigation in oncology.

In addition to its anti-cancer properties, (E)-5-Iodo-2-isopropyl-4-methyl-6-styrylpyrimidine has also been explored for its potential as an antiviral agent. A study published in the Antiviral Research journal reported that this compound demonstrates potent antiviral activity against herpes simplex virus type 1 (HSV-1) and human cytomegalovirus (HCMV). The antiviral effects are attributed to its ability to interfere with viral replication and inhibit viral protein synthesis.

The pharmacokinetic properties of (E)-5-Iodo-2-isopropyl-4-methyl-6-styrylpyrimidine have also been studied to assess its suitability for in vivo applications. Preliminary data indicate that the compound has favorable oral bioavailability and a reasonable half-life, suggesting that it could be administered orally in future clinical trials. However, further research is needed to optimize its pharmacokinetic profile and reduce potential side effects.

Synthesis of (E)-5-Iodo-2-isopropyl-4-methyl-6-styrylpyrimidine involves a multi-step process that typically begins with the preparation of the iodo-substituted pyrimidine intermediate. This intermediate is then coupled with an appropriate styryl derivative using palladium-catalyzed cross-coupling reactions. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

In conclusion, (E)-5-Iodo-2-isopropyl-4-methyl-6-styrylpyrimidine (CAS No. 70169-98-1) represents a promising lead compound with diverse biological activities, including anti-cancer and antiviral properties. Ongoing research aims to further elucidate its mechanisms of action, optimize its pharmacological profile, and evaluate its potential as a therapeutic agent in clinical settings. The continued exploration of this compound holds significant promise for advancing the treatment options for various diseases.